Cas no 1895265-79-8 (3-(Oxazol-2-yl)propan-1-ol)

3-(Oxazol-2-yl)propan-1-ol structure
3-(Oxazol-2-yl)propan-1-ol structure
Product Name:3-(Oxazol-2-yl)propan-1-ol
CAS No:1895265-79-8
MF:C6H9NO2
MW:127.141161680222
CID:6607922
PubChem ID:19806979
Update Time:2024-03-01

3-(Oxazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1495178
    • 1895265-79-8
    • 3-(1,3-oxazol-2-yl)propan-1-ol
    • EN300-6976877
    • 3-(Oxazol-2-yl)propan-1-ol
    • Inchi: 1S/C6H9NO2/c8-4-1-2-6-7-3-5-9-6/h3,5,8H,1-2,4H2
    • InChI Key: BMFGDEJXSARJJN-UHFFFAOYSA-N
    • SMILES: O1C=CN=C1CCCO

Computed Properties

  • Exact Mass: 127.063328530g/mol
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46.3Ų

3-(Oxazol-2-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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